N-(2-Methoxyethyl)-N-propylamine

• IUPAC Name: N-(2-methoxyethyl)propan-1-amine
• InChI: InChI=1S/C6H15NO/c1-3-4-7-5-6-8-2/h7H,3-6H2,1-2H3
• InChI Key: UDZCEFCJEGGQOJ-UHFFFAOYSA-N
• Canonical SMILES: CCCNCCOC
• Molecular Formula: C6H15NO
• DSSTOX Substance ID: DTXSID40481834
• Molecular Weight: 117.19 g/mol
• CAS RN: 43175-57-1

Description

N-(2-Methoxyethyl)-N-propylamine, also known as 2-Methoxyethyl propylamine, is an organic compound with a molecular formula of C5H13NO. It is a colorless liquid that is miscible with water and has a boiling point of 66-68°C. It is a derivative of propylamine and is used in a variety of applications, including as a reagent in organic synthesis, as a surfactant in cosmetics, and as a corrosion inhibitor in metalworking fluids.

Scientific Research Applications

Synthesis and Analytical Characterizations

N-(2-Methoxyethyl)-N-propylamine has been studied in the context of synthesizing and characterizing N-alkyl-arylcyclohexylamines. These compounds, including derivatives such as 3-MeO-PCP, are known for their ketamine-like dissociative properties, acting primarily via antagonism of the N-methyl-D-aspartate (NMDA) receptor. Research has involved gas chromatography, high-performance liquid chromatography, mass spectrometry, nuclear magnetic resonance spectroscopy, ultraviolet diode array detection, and infrared spectroscopy (Wallach et al., 2016).

Pharmacological Actions

The pharmacological actions of β-phenyl-n-propylamines, which include methoxy derivatives, have been explored. They have been studied for their effects on blood pressure, lung function, and acute intravenous toxicity in animal models. Methoxy derivatives have been found to be more effective as bronchodilators compared to their hydroxyl analogues and have shown variations in pressor actions (Graham & Cartland, 1944).

Experimental and Modeling Studies in Energetic Materials

N-(2-Methoxyethyl)-N-propylamine has been investigated as a stabilizer for nitrate esters-based energetic materials. Studies have focused on the phase diagrams of binary mixtures containing this compound, utilizing differential scanning calorimetry, and applying Wilson and NRTL models for equilibrium temperature calculations and excess thermodynamic functions analysis (Chelouche et al., 2019).

Refractive Properties in Binary Mixtures

Research has been conducted on the refractive properties of binary mixtures containing 2-methoxyethanol and compounds like diethylamine, triethylamine, and propylamine. These studies provide insights into intermolecular complexes in binary liquid mixtures (Kinart et al., 2004).

Antibacterial and Modulatory Activity

The antibacterial and modulatory activity of derivatives of N-(2-Methoxyethyl)-N-propylamine has been investigated, particularly focusing on computational prediction models and in vitro evaluations against bacterial strains. These studies have explored the potential of such compounds in therapeutic applications related to bacterial resistance (Figueredo et al., 2020).

Organometallic Chemistry

In the field of organometallic chemistry, compounds like N-(2-Methoxyethyl)-N-propylamine have been used to synthesize poly(N-alkyliminoalanes) (PIA), contributing to the understanding of cage structures and reactions with aluminum, amine, and hydrogen (Dozzi et al., 1980).

Bonding to Silica Surfaces

The interfacial bonding and stability of compounds with silica surfaces have been studied, revealing the role of N-propylamine in enhancing silanization and water resistance in specific applications (Chen & Brauer, 1982).

Scientific Research Applications of N-(2-Methoxyethyl)-N-propylamine

Syntheses and Analytical Characterizations

N-(2-Methoxyethyl)-N-propylamine has been included in the synthesis and characterization of N-alkyl-arylcyclohexylamines, compounds known for ketamine-like dissociative properties, acting mainly via NMDA receptor antagonism. These studies involve advanced analytical techniques including gas chromatography, high-performance liquid chromatography, mass spectrometry, and spectroscopy methods (Wallach et al., 2016).

Pharmacological Actions

Research on β-phenyl-n-propylamines, including methoxy derivatives, has explored their pharmacological actions on blood pressure, lung function, and toxicity in animal models. The methoxy derivatives displayed notable differences in bronchodilator effectiveness and toxicity compared to their hydroxyl analogues (Graham & Cartland, 1944).

Energetic Materials Stabilization

Studies have been conducted on binary mixtures involving N-(2-Methoxyethyl)-N-propylamine as potential stabilizers for nitrate esters-based energetic materials. The research includes differential scanning calorimetry and computational modeling to understand eutectic behavior and thermodynamic properties (Chelouche et al., 2019).

Refractive Properties in Binary Mixtures

Investigations into the refractive properties of binary mixtures containing 2-methoxyethanol and compounds like diethylamine and propylamine have been conducted. These studies contribute to understanding intermolecular complexes in such mixtures (Kinart et al., 2004).

Antibacterial and Modulatory Activity

The antibacterial and modulatory activities of derivatives of N-(2-Methoxyethyl)-N-propylamine have been evaluated using computational prediction models and in vitro assays. These studies offer insights into potential therapeutic applications, especially in combating bacterial resistance (Figueredo et al., 2020).

Organometallic Chemistry

In organometallic chemistry, compounds like N-(2-Methoxyethyl)-N-propylamine have been used in synthesizing poly(N-alkyliminoalanes) with open cage structures, contributing to the understanding of reactions with aluminum, amine, and hydrogen (Dozzi et al., 1980).

Bonding to Silica Surfaces

The role of N-propylamine in enhancing the bonding and stability of organo-silanes to silica surfaces has been explored. This research is crucial for understanding the water resistance and mechanical properties of such composites (Chen & Brauer, 1982).